(2,6-Dimethyl-4-phenylpyridin-3-yl)methanol

• Molecular Formula: C14H15NO
• Molecular Weight: 213.27 g/mol
• IUPAC Name: (2,6-dimethyl-4-phenylpyridin-3-yl)methanol
• InChI: InChI=1S/C14H15NO/c1-10-8-13(12-6-4-3-5-7-12)14(9-16)11(2)15-10/h3-8,16H,9H2,1-2H3
• InChI Key: YHJWUQOGSCGDRH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=N1)C)CO)C2=CC=CC=C2

Description

(2,6-Dimethyl-4-phenylpyridin-3-yl)methanol is a useful research compound. Its molecular formula is C14H15NO and its molecular weight is 213.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

LiAlH4 (1 M solution in THF, 8.93 mL, 8.93 mmol) was added dropwise to a solution of ethyl 2,6-dimethyl-4-phenylnicotinate (940 mg, 3.57 mmol) in THF (38 mL) at 0° C. After stirring for 45 min, the reaction mixture was allowed to warm to room temperature and the stirring was continued for 75 min Water (0.2 mL) was added at 0° C. followed by NaOH (2 M, 0.2 mL) and water (0.2 mL). After the addition of excess EtOAc and filtration, the solvent was removed in vacuo providing (2,6-dimethyl-4-phenylpyridin-3-yl)methanol as a pale yellow gum (780 mg, >99%). ESI-MS [M+H]+=214.1.